Cas no 1235148-23-8 (1-(benzyloxy)carbonyl-4-ethylpiperidine-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-ethylpiperidine-4-carboxylic acid
• CAS No: 1235148-23-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5843198
• PubChem ID: 63124774
• Update Time: 2025-09-27

1-(benzyloxy)carbonyl-4-ethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-4-ethylpiperidine-4-carboxylic acid
• 1,4-Piperidinedicarboxylic acid, 4-ethyl-, 1-(phenylmethyl) ester
• 1-(benzyloxy)carbonyl-4-ethylpiperidine-4-carboxylic acid
• CS-0287984
• EN300-2255751
• AKOS012426015
• 1235148-23-8
• 1-[(benzyloxy)carbonyl]-4-ethylpiperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-2-16(14(18)19)8-10-17(11-9-16)15(20)21-12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,18,19)
• InChI Key： KREDGGRFDFSKPI-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(CC)(C(O)=O)CC1

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 451.5±45.0 °C(Predicted)
• pka: 4.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-(benzyloxy)carbonyl-4-ethylpiperidine-4-carboxylic acid

1-(Benzyloxy)Carbonyl-4-EthylPiperidine-4-Carboxylic Acid (CAS No. 1235148-23-8): A Comprehensive Overview

The compound 1-(Benzyloxy)Carbonyl-4-EthylPiperidine-4-Carboxylic Acid (CAS No. 1235148-23-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique structural properties and versatile reactivity. The molecule features a piperidine ring, a benzyloxy group, and a carboxylic acid moiety, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging modern catalytic systems and green chemistry principles. Researchers have demonstrated that the benzyloxy group can be readily introduced via nucleophilic aromatic substitution or coupling reactions, while the piperidine ring can be synthesized through various cyclization pathways. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The carboxylic acid moiety in this compound plays a crucial role in its reactivity and functionality. It can participate in esterification, amidation, or other condensation reactions, making it a versatile building block for constructing larger molecular frameworks. For instance, recent studies have explored the use of this compound as an intermediate in peptide synthesis, where its carboxylic acid group serves as a reactive site for forming amide bonds. This application underscores its potential in drug discovery and biotechnology.

Moreover, the 4-ethyl substituent on the piperidine ring introduces steric hindrance and modulates the electronic properties of the molecule. This feature is particularly advantageous in medicinal chemistry, where subtle structural modifications can significantly influence pharmacokinetic profiles and bioavailability. Preliminary pharmacological studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes, making it a promising lead candidate for further optimization.

In terms of physical properties, 1-(Benzyloxy)Carbonyl-4-EthylPiperidine-4-Carboxylic Acid is typically isolated as a white crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling and purification during synthetic procedures. The compound's stability under ambient conditions has also been evaluated, revealing no significant degradation over extended periods when stored away from light and moisture.

From an analytical standpoint, advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) have been employed to confirm the structure of this compound. High-resolution mass spectrometry has further validated its molecular formula (C₁₇H₂₃NO₃) and molecular weight (295.36 g/mol). These analytical tools provide robust evidence for the identity and purity of the compound, ensuring its reliability as a research material.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound in greater depth. Collaborative efforts between chemists and biologists are underway to assess its potential as an anti-inflammatory agent or an anticancer drug candidate. Additionally, computational modeling techniques are being utilized to predict its binding affinity to target proteins, paving the way for rational drug design strategies.

In conclusion, 1-(Benzyloxy)Carbonyl-4-EthylPiperidine-4-Carboxylic Acid (CAS No. 1235148-23-8) stands out as a multifaceted organic molecule with immense potential across diverse fields of science. Its unique structure, coupled with recent advancements in synthetic and analytical chemistry, positions it as a valuable asset for both academic research and industrial applications.